2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-1-morpholinoethanone

• IUPAC Name: 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1λ6,2,3-benzothiadiazin-2-yl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C19H17ClFN3O4S/c20-13-5-6-17-15(11-13)19(14-3-1-2-4-16(14)21)22-24(29(17,26)27)12-18(25)23-7-9-28-10-8-23/h1-6,11H,7-10,12H2
• InChI Key: XNRNVUAQUZJXQG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4F
• Molecular Formula: C19H17ClFN3O4S
• Molecular Weight: 437.9 g/mol

Description

This compound is a complex organic molecule with the molecular formula C23H19ClFN3O3S. It contains several functional groups, including a benzothiadiazine ring, a fluorophenyl group, and a morpholinoethanone group.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the 1H-NMR and 13C-NMR spectra can provide information about the hydrogen and carbon environments in the molecule. The IR spectrum can give insights into the functional groups present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure. For example, the presence of electronegative atoms like fluorine and oxygen suggests that it may have polar characteristics.

Scientific Research Applications

Antimicrobial and Antitubercular Activities

Synthesis and Biological Activity : Some synthesized fluorinated benzothiazolo imidazole compounds, including those with morpholino and fluorophenyl groups, have been shown to exhibit promising antimicrobial activity. These compounds were synthesized through various chemical reactions involving chloroanilines, morpholino, and other agents, indicating the potential for structural analogs of the specified compound to possess antimicrobial or antitubercular properties (Sathe et al., 2011).

Synthesis of Pharmaceutical Intermediates

Efficient Synthesis of Pharmaceutical Compounds : Research on the efficient synthesis of NK(1) receptor antagonist Aprepitant showcases the use of related morpholine derivatives in the pharmaceutical industry. This process involves stereoselective synthesis techniques, highlighting the relevance of similar chemical structures in developing orally active medications (Brands et al., 2003).

Anticancer Research

Novel Sulfonamide Derivatives with Cytotoxic Activity : Studies on sulfonamide derivatives incorporating morpholino phenyl groups have identified compounds with significant cytotoxic activity against cancer cell lines, suggesting the potential for compounds with similar structures to be used in cancer research and therapy (Ghorab et al., 2015).

Anti-inflammatory and Analgesic Activities

Synthesis and Evaluation of Anti-inflammatory Compounds : Research into the synthesis of benzofuranyl imidazo[2,1-b][1,3,4]thiadiazoles, including those with morpholine groups, has shown that certain substitutions can enhance anti-inflammatory and analgesic activities. This indicates the utility of structurally related compounds in the development of new therapeutic agents (Jadhav et al., 2008).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its chemical reactivity, and evaluation of its potential biological activity.